Cas no 83698-90-2 (1,18-Octadecanedithiol)

• Product Name: 1,18-Octadecanedithiol
• CAS No: 83698-90-2
• MF: C₁₈H₃₈S₂
• MW: 318.624323368073
• CID: 668693
• PubChem ID: 13044354
• Update Time: 2025-04-19

1,18-Octadecanedithiol Chemical and Physical Properties

Names and Identifiers

• 1,18-Octadecanedithiol
• octadecane-1,18-dithiol
• 83698-90-2
• DTXSID90516140
• SCHEMBL624335

• Inchi： 1S/C18H38S2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-18H2
• InChI Key： RWLIDRPIMIEHGZ-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCCCCCS

Computed Properties

• Exact Mass: 318.24149356g/mol
• Monoisotopic Mass: 318.24149356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 2Ų